Cas no 32585-53-8 (1-(4-Chlorophenyl)-3-[2-(1H-indol-3-yl)ethyl]urea)

• Product Name: 1-(4-Chlorophenyl)-3-[2-(1H-indol-3-yl)ethyl]urea
• CAS No: 32585-53-8
• MF: C₁₇H₁₆ClN₃O
• MW: 313.781442642212
• MDL: MFCD00120129
• CID: 5013345
• Update Time: 2025-06-27

1-(4-Chlorophenyl)-3-[2-(1H-indol-3-yl)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-[2-(1H-indol-3-yl)ethyl]urea
• Oprea1_840573
• 1-(4-chlorophenyl)amino)-3-(2-indol-3-ylethyl)urea
• BDBM50462464
• ST50950259
• N-(4-chlorophenyl)[(2-indol-3-ylethyl)amino]carboxamide
• 1-(4-Chlorophenyl)-3-[2-(1H-indol-3-yl)ethyl]urea

• MDL： MFCD00120129
• Inchi： 1S/C17H16ClN3O/c18-13-5-7-14(8-6-13)21-17(22)19-10-9-12-11-20-16-4-2-1-3-15(12)16/h1-8,11,20H,9-10H2,(H2,19,21,22)
• InChI Key： ODENSRVZLGFMCT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(NCCC1=CNC2C=CC=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 371
• XLogP3: 3.8
• Topological Polar Surface Area: 56.9

Additional information on 1-(4-Chlorophenyl)-3-[2-(1H-indol-3-yl)ethyl]urea

Professional Introduction to 1-(4-Chlorophenyl)-3-[2-(1H-indol-3-yl)ethyl]urea (CAS No. 32585-53-8)

1-(4-Chlorophenyl)-3-[2-(1H-indol-3-yl)ethyl]urea, with the CAS number 32585-53-8, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of this compound features a combination of a chlorophenyl group, an indole moiety, and a urea functional group, which collectively contribute to its distinct chemical behavior and biological activity.

The 4-Chlorophenyl group in the molecule is a key feature that influences its reactivity and interaction with biological targets. Chlorophenyl groups are commonly found in various pharmaceutical agents due to their ability to modulate enzyme activity and receptor binding. In the case of 1-(4-Chlorophenyl)-3-[2-(1H-indol-3-yl)ethyl]urea, the chlorophenyl moiety plays a crucial role in determining its pharmacological profile.

The presence of the 1H-indol-3-yl ethyl group adds another layer of complexity to the compound's behavior. Indole derivatives are well-known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of the indole group in this compound suggests potential interactions with various biological pathways, making it a promising candidate for further investigation.

The urea functional group is another critical component of this molecule. Urea-based compounds have been widely studied for their pharmacological properties, including their ability to act as protease inhibitors and kinase inhibitors. The incorporation of a urea moiety in 1-(4-Chlorophenyl)-3-[2-(1H-indol-3-yl)ethyl]urea may contribute to its ability to modulate specific enzymatic activities, which could be beneficial in the development of new therapeutic agents.

Recent research has highlighted the importance of multifunctional compounds in drug discovery. Compounds that combine multiple pharmacophores, such as 1-(4-Chlorophenyl)-3-[2-(1H-indol-3-yl)ethyl]urea, often exhibit enhanced biological activity and reduced side effects compared to single-target agents. The unique combination of structural elements in this compound makes it an attractive candidate for further exploration in medicinal chemistry.

In vitro studies have begun to uncover the potential therapeutic applications of 1-(4-Chlorophenyl)-3-[2-(1H-indol-3-yl)ethyl]urea. Initial experiments suggest that this compound may have inhibitory effects on certain enzymes and receptors involved in cancer progression and inflammation. These findings align with the growing interest in developing small-molecule inhibitors that can modulate multiple disease pathways simultaneously.

The synthesis of 1-(4-Chlorophenyl)-3-[2-(1H-indol-3-yl)ethyl]urea involves a series of carefully orchestrated chemical reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of key intermediates, such as 4-chlorobenzoyl chloride and 1H-indole-3-methanamine, followed by condensation reactions to form the urea linkage. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, may be employed to achieve high yields and purity.

The development of new pharmaceutical agents relies heavily on understanding the relationship between molecular structure and biological activity. Computational modeling and molecular dynamics simulations have become indispensable tools in this process. These techniques allow researchers to predict how different structural modifications will affect the compound's interactions with biological targets, thereby guiding the design of more effective drugs.

The potential applications of 1-(4-Chlorophenyl)-3-[2-(1H-indol-3-yl)ethyl]urea extend beyond cancer therapy and inflammation control. Preliminary data suggest that this compound may also have neuroprotective properties, making it relevant for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of indole derivatives to cross the blood-brain barrier enhances their potential as therapeutic agents for central nervous system disorders.

In conclusion, 1-(4-Chlorophenyl)-3-[2-(1H-indol-3-yl)ethyl]urea (CAS No. 32585-53-8) is a promising compound with significant potential in pharmaceutical development. Its unique structural features, combined with preliminary evidence of biological activity, make it an exciting candidate for further research. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in developing innovative treatments for various diseases.